6-(4-fluorophenyl)-2-(3-(trifluoromethyl)benzyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(4-fluorophenyl)-2-(3-(trifluoromethyl)benzyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C18H12F4N2O and its molecular weight is 348.301. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Applications
Polysubstituted Pyridazinones Synthesis
This compound serves as a scaffold for the synthesis of various polysubstituted and ring-fused pyridazinone systems. Sequential nucleophilic aromatic substitution processes allow access to polyfunctional systems, which are of interest in drug discovery and organic synthesis. The regioselectivity of nucleophilic substitution can be tailored by the nature of the nucleophile and the substituent attached to the pyridazinone ring, enabling the synthesis of diverse functionalized compounds (Pattison et al., 2009).
Material Science and Catalysis
Photoredox Catalysis for Fluoromethylation
The compound is part of research exploring the development of new protocols for tri- and difluoromethylation of various skeletons. Photoredox catalysis has emerged as a tool for radical reactions through visible-light-induced processes, demonstrating the compound's potential utility in synthesizing organofluorine compounds, which are valuable in pharmaceuticals and agrochemicals (Koike & Akita, 2016).
Pharmacological Applications
Anticancer and Antimicrobial Properties
Some derivatives of pyridazinone have shown potential anticancer activity through molecular docking studies, suggesting their utility in designing new anticancer agents. Additionally, antimicrobial screenings indicate moderate activity, underscoring the compound's relevance in developing new therapeutic agents (Mehvish & Kumar, 2022).
Analytical Chemistry and Corrosion Inhibition
Corrosion Inhibition
Pyridazine derivatives, including those related to the compound , have been investigated for their corrosion inhibition properties on mild steel in acidic environments. These studies highlight the compound's potential application in protecting industrial materials against corrosion, thus extending their service life and reducing maintenance costs (Mashuga, Olasunkanmi, & Ebenso, 2017).
Properties
IUPAC Name |
6-(4-fluorophenyl)-2-[[3-(trifluoromethyl)phenyl]methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12F4N2O/c19-15-6-4-13(5-7-15)16-8-9-17(25)24(23-16)11-12-2-1-3-14(10-12)18(20,21)22/h1-10H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQSIRMOZQJUQRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12F4N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.